molecular formula C7H8F2N2O3 B8390704 methyl 3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate

methyl 3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate

Cat. No.: B8390704
M. Wt: 206.15 g/mol
InChI Key: DJRHCQBTTJSHMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C7H8F2N2O3 and its molecular weight is 206.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8F2N2O3

Molecular Weight

206.15 g/mol

IUPAC Name

methyl 5-(difluoromethoxy)-2-methylpyrazole-3-carboxylate

InChI

InChI=1S/C7H8F2N2O3/c1-11-4(6(12)13-2)3-5(10-11)14-7(8)9/h3,7H,1-2H3

InChI Key

DJRHCQBTTJSHMJ-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=N1)OC(F)F)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.00 g (12.8 mmol) of methyl 3-hydroxy-1-methyl-1H-pyrazole-5-carboxylate (preparation: Chem. Ber. 1974, 107, 1318-1328) in 28 ml of N,N-dimethylformamide is admixed with 5.09 g (32.0 mmol, 96%) of chlorodifluoroacetic acid sodium salt and 2.66 g (19.2 mmol) of potassium carbonate, and the reaction mixture is heated at 80° C. overnight. The reaction mixture is added to 300 ml of water and extracted several times with ethyl acetate. The organic phase is dried over magnesium sulphate, filtered and concentrated by evaporation in vacuo on a rotary evaporator. Chromatographic purification gives 1.07 g of methyl-3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate (40%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
5.09 g
Type
reactant
Reaction Step Two
Quantity
2.66 g
Type
reactant
Reaction Step Three
Name
Quantity
300 mL
Type
reactant
Reaction Step Four
Quantity
28 mL
Type
solvent
Reaction Step Five

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